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Compound of Interest

1-Amino-2-naphthol-4-sulfonic
Compound Name: ]
acid

Cat. No.: B093659

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-Amino-3-hydroxy-1-
naphthalenesulfonic acid, a versatile chemical compound with significant applications in dye
manufacturing, analytical chemistry, and materials science. This guide is intended for
researchers, scientists, and professionals in drug development who require detailed
information on its properties, synthesis, and applications.

Chemical Identity and Properties

The compound commonly known as 1-Amino-2-naphthol-4-sulfonic acid is systematically
named according to IUPAC nomenclature as 4-Amino-3-hydroxy-1-naphthalenesulfonic acid. It
is also frequently referred to as 1,2,4-acid.

Physicochemical Data

The key quantitative properties of 4-Amino-3-hydroxy-1-naphthalenesulfonic acid are
summarized in the table below.
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Property Value Source(s)
4-Amino-3-

IUPAC Name hydroxynaphthalene-1-sulfonic
acid

CAS Number 116-63-2

Molecular Formula C10HoNO4S

Molecular Weight 239.25 g/mol
White, gray, or pinkish

Appearance _
crystalline powder/needles.

_ _ 290-295 °C (with

Melting Point .

decomposition)
) -0.13 + 0.40 (for sulfonic acid

pKa (Predicted)
group)
Insoluble in cold water,
alcohol, ether, and benzene.

B Soluble in alkaline solutions
Solubility

and hot sodium bisulfite
solution. The sodium salt is

soluble in hot water.

Spectral Data

 Infrared (IR) Spectrum: The NIST Chemistry WebBook provides a reference IR spectrum for
this compound, which can be used for identification and quality control.

e 'H NMR Spectrum: Reference *H NMR spectral data is available for structural confirmation.

Experimental Protocols

This section details methodologies for the synthesis and key applications of 4-Amino-3-
hydroxy-1-naphthalenesulfonic acid.
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Synthesis via Reduction of Nitroso-3-naphthol

A well-established and reliable method for the preparation of 4-Amino-3-hydroxy-1-
naphthalenesulfonic acid is documented in Organic Syntheses. The procedure involves the
treatment of nitroso-3-naphthol with sodium bisulfite and subsequent acid-mediated
rearrangement.

Materials:

 Nitroso-p-naphthol

Sodium bisulfite (NaHSO3) solution

Concentrated sulfuric acid (H2S0a)

Water

Ethanol

Ether

Procedure:
e A solution of sodium bisulfite is prepared in water.

» Nitroso-B-naphthol is added to the stirred bisulfite solution. The mixture is stirred until the
nitroso compound is fully dissolved, forming a dark solution.

e The resulting solution is filtered to remove any tarry by-products.
e The clear filtrate is diluted with water in a large vessel.

» While stirring vigorously, concentrated sulfuric acid is slowly added. The temperature of the
mixture will rise.

e The mixture is allowed to stand for several hours, protected from light, during which time the
product precipitates as a stiff paste.

» The precipitate is collected by filtration and washed thoroughly with water.
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 For purification, the moist product can be extracted with ethanol to remove colored
impurities.

e The purified product is washed with ethanol and ether and then dried to a constant weight,
yielding a light gray or white powder.

Analytical Reagent for Phosphate Determination

This compound is a key reagent in the sensitive colorimetric determination of phosphate and
silicate, often referred to as the silicomolybdate method.

Preparation of Reagent Solution:

e Solution A (Molybdate Solution): Dissolve ammonium molybdate in distilled water. Carefully
add concentrated sulfuric acid.

» Solution B (Reducing Agent): Dissolve 0.2 g of 4-Amino-3-hydroxy-1-naphthalenesulfonic
acid, 1.2 g of sodium bisulfite (NaHSOs), and 1.2 g of sodium sulfite (NazSO3) in 100 mL of
distilled water. Note: Pre-formulated reagent mixtures are commercially available and offer
convenience and consistency.

Analytical Procedure for Phosphate:

» To the aqueous sample containing phosphate, add the acidic molybdate solution (Solution
A). This forms a yellow phosphomolybdate complex.

e Add the 4-Amino-3-hydroxy-1-naphthalenesulfonic acid reducing agent solution (Solution B).

» Allow the reaction to proceed for a set time (e.g., 10 minutes) for color development. The
phosphomolybdate complex is reduced to a stable, intensely colored molybdenum blue
complex.

o Measure the absorbance of the blue solution using a spectrophotometer at a specific
wavelength (typically around 880 nm).

o Quantify the phosphate concentration by comparing the absorbance to a calibration curve
prepared with known phosphate standards.
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Functionalization of Graphene Oxide

Recent research has focused on using this compound to functionalize graphene oxide (GO) for
applications in catalysis and adsorption. This process creates a heterogeneous nanocatalyst or
adsorbent material (GO-ANSA).

Materials:

Graphene oxide (GO), synthesized via a modified Hummers' method

4-Amino-3-hydroxy-1-naphthalenesulfonic acid

Dimethylformamide (DMF)

Sodium nitrite (NaNO2)

Procedure:

Disperse a known weight of graphene oxide (e.g., 0.1 g) in DMF using ultrasonication to
create a uniform suspension.

e Add 4-Amino-3-hydroxy-1-naphthalenesulfonic acid to the GO suspension.
¢ In a separate vessel, dissolve sodium nitrite in a minimal amount of water.

e Add the sodium nitrite solution to the GO/sulfonic acid mixture. The reaction is typically
facilitated by ultrasonication for a period (e.g., 30 minutes).

e The mixture is then stirred at a controlled temperature (e.g., 45°C) for an extended period
(e.q., 24 hours) to ensure complete reaction.

o The resulting functionalized graphene oxide (GO-ANSA) is collected by filtration, washed to
remove unreacted reagents, and dried.

Visualization of Workflows and Pathways

The following diagrams, rendered using DOT language, illustrate key experimental and logical
workflows involving 4-Amino-3-hydroxy-1-naphthalenesulfonic acid.
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Synthesis Workflow

This diagram outlines the primary steps for the chemical synthesis of the target compound from
B-naphthol.

Reaction Sequence

Starting Materials T Product Isolation
B-Naphthol - Step 2 4-Amino-3-hydroxy- > Filtration, Washing
- i N Step 1 Addition & Rearrangement 1-naphthalenesulfonic acid & Drying
Nitrosation

1-Nitroso-2-naphthol
NaNO2z / HCI

Click to download full resolution via product page

Caption: Chemical synthesis route for 4-Amino-3-hydroxy-1-naphthalenesulfonic acid.

Analytical Workflow for Phosphate Determination

This workflow illustrates the use of the compound as a reagent in the colorimetric analysis of
phosphate.
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Caption: Workflow for the colorimetric determination of phosphate.
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Logical Relationship in Graphene Oxide
Functionalization

This diagram shows the logical steps and components involved in the functionalization of

graphene oxide to produce a versatile nanocatalyst.
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[https://www.benchchem.com/product/b093659#iupac-name-for-1-amino-2-naphthol-4-
sulfonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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